Cas no 725218-73-5 (3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• CAS No: 725218-73-5
• MF: C₂₀H₂₀O₇
• MW: 372.368606567383
• CID: 5436226
• PubChem ID: 16433318
• Update Time: 2025-07-01

3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• AKOS002221779
• AKOS016303770
• 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-3H-2-benzofuran-1-one
• F3161-0048
• 3-[2-(2,5-DIMETHOXYPHENYL)-2-OXOETHYL]-6,7-DIMETHOXY-1(3H)-ISOBENZOFURANONE
• 3-(2-(2,5-dimethoxyphenyl)-2-oxoethyl)-6,7-dimethoxyisobenzofuran-1(3H)-one
• VU0510839-1
• 725218-73-5

• Inchi： 1S/C20H20O7/c1-23-11-5-7-15(24-2)13(9-11)14(21)10-17-12-6-8-16(25-3)19(26-4)18(12)20(22)27-17/h5-9,17H,10H2,1-4H3
• InChI Key： BGSRXSHSZTZIOG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(OC)=C2OC)C(CC(C2=CC(OC)=CC=C2OC)=O)O1

Computed Properties

• Exact Mass: 372.12090297g/mol
• Monoisotopic Mass: 372.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.245±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.3±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one

Comprehensive Overview of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one (CAS No. 725218-73-5)

The compound 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one (CAS No. 725218-73-5) is a structurally unique benzofuran derivative that has garnered significant interest in pharmaceutical and chemical research. Its complex molecular architecture, featuring multiple methoxy substituents and a benzofuran core, makes it a valuable candidate for studying structure-activity relationships (SAR) in drug discovery. Researchers are particularly intrigued by its potential applications in neuropharmacology and enzyme modulation, given its resemblance to other bioactive benzofuran compounds.

In recent years, the scientific community has shown growing interest in benzofuran derivatives due to their diverse biological activities. The compound 725218-73-5 stands out for its multi-methoxy substitution pattern, which is often associated with enhanced metabolic stability and improved bioavailability. This characteristic aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic profiles. The 2-oxoethyl moiety in its structure further contributes to its reactivity, making it a versatile intermediate for synthetic modifications.

One of the most frequently searched topics related to this compound revolves around its synthetic pathways and scalability. Organic chemists are actively exploring efficient methods to synthesize 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one with high yield and purity. Questions about its crystallinity, solubility, and stability under various conditions are also common in academic and industrial forums. These inquiries reflect the compound's potential as a building block for more complex molecules.

Another area of interest is the compound's potential role in central nervous system (CNS) research. Given the structural similarities between 725218-73-5 and known neuroactive agents, researchers are investigating its interactions with neurotransmitter systems. This aligns with the broader scientific focus on neurodegenerative diseases and mood disorders, which are among the most pressing health challenges today. The compound's dimethoxy groups may contribute to its ability to cross the blood-brain barrier, a critical factor in CNS drug development.

From a technical perspective, the spectroscopic characterization of 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one has been a subject of detailed study. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data are essential for confirming its structure and purity, which are crucial for reproducibility in research. The compound's chromatographic behavior is also of interest, particularly for researchers developing analytical methods for benzofuran-containing compounds.

In the context of green chemistry, there is increasing attention on the environmental impact of synthesizing such complex molecules. Researchers are exploring catalytic methods and solvent-free conditions to produce 725218-73-5 with minimal waste. This reflects the broader shift toward sustainable practices in chemical manufacturing, a topic that resonates strongly with both academic and industrial audiences.

The compound's potential biological targets and mechanisms of action remain active areas of investigation. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with proteins and enzymes. These in silico approaches are complemented by experimental studies to validate the hypotheses, creating a robust framework for understanding the compound's bioactivity.

In summary, 3-[2-(2,5-dimethoxyphenyl)-2-oxoethyl]-6,7-dimethoxy-1,3-dihydro-2-benzofuran-1-one (CAS No. 725218-73-5) represents a fascinating subject of study at the intersection of medicinal chemistry, organic synthesis, and pharmacology. Its structural complexity and potential applications continue to inspire innovative research, addressing some of the most pressing questions in modern science. As investigations progress, this compound may well emerge as a key player in the development of novel therapeutic agents and advanced materials.